Cas no 2034379-00-3 (N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide
• CAS No: 2034379-00-3
• MF: C₁₅H₁₅F₃N₄OS
• MW: 356.366011857986
• CID: 5334503
• Update Time: 2025-11-02

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(trifluoromethyl)benzamide
• N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C15H15F3N4OS/c16-15(17,18)12-4-2-1-3-11(12)14(23)20-10-5-7-22(8-6-10)13-9-19-24-21-13/h1-4,9-10H,5-8H2,(H,20,23)
• InChI Key： ZBNBOVPBABTFOP-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide (CAS No. 2034379-00-3)

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide (CAS No. 2034379-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,2,5-thiadiazole ring, a piperidine moiety, and a trifluoromethylbenzamide group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive molecules.

The compound's chemical structure is characterized by the presence of a 1,2,5-thiadiazole heterocycle, which is known for its electron-withdrawing properties and ability to enhance metabolic stability. The piperidine ring contributes to its conformational flexibility, while the trifluoromethylbenzamide group adds lipophilicity, which can improve membrane permeability. These features make N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide a versatile scaffold for drug discovery.

In recent years, the demand for small-molecule modulators targeting protein-protein interactions has surged, and this compound fits well into this trend. Its synthetic accessibility and structural diversity make it an attractive starting point for medicinal chemistry programs. Additionally, the incorporation of a trifluoromethyl group is a common strategy in modern drug design to enhance binding affinity and pharmacokinetic properties.

From a synthetic chemistry perspective, N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide can be prepared via multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers often explore microwave-assisted synthesis or flow chemistry techniques to optimize its production, addressing challenges such as yield and purity. The compound's stability under physiological conditions is another area of active investigation.

The pharmacological potential of this molecule is vast. Preliminary studies suggest it may interact with central nervous system (CNS) targets, making it relevant for neurological disorders. Its 1,2,5-thiadiazole core is also found in compounds with antimicrobial and anti-inflammatory activities, hinting at broader therapeutic applications. As the pharmaceutical industry shifts toward precision medicine, such structurally unique molecules are increasingly valuable.

Market trends indicate growing interest in fluorinated compounds due to their enhanced bioavailability and target selectivity. N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide aligns with this trend, as the trifluoromethyl group is a key feature in many FDA-approved drugs. Its potential as a building block for drug development has led to collaborations between academic institutions and biotech firms.

For researchers working on fragment-based drug design, this compound offers a valuable chemical probe to study protein-ligand interactions. Its crystallographic data (when available) can provide insights into binding modes and aid in structure-activity relationship (SAR) studies. Computational chemists also utilize its structure for molecular docking simulations to predict novel biological targets.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide. This includes the use of biocatalysts or recyclable reagents to minimize environmental impact. Such innovations are critical as the chemical industry prioritizes eco-friendly manufacturing practices.

Looking ahead, N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide is poised to play a role in addressing unmet medical needs. Its multi-target potential and drug-like properties make it a compelling subject for further research. As high-throughput screening technologies advance, this compound may emerge as a lead candidate for novel therapeutics.

In summary, N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide (CAS No. 2034379-00-3) represents a fascinating intersection of medicinal chemistry, drug discovery, and material science. Its unique structure and broad applicability ensure it remains a topic of interest for scientists across disciplines. Continued exploration of its biological activities and industrial applications will undoubtedly yield exciting developments in the years to come.